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Compound of Interest

Compound Name: Boc-Cys(Npys)-OH

Cat. No.: B558590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Nα-Boc-S-(3-nitro-2-

pyridylthio)-L-cysteine (Boc-Cys(Npys)-OH), a critical reagent in peptide chemistry and drug

development. This document details its commercial availability, key chemical properties, and

established experimental protocols for its application in solid-phase peptide synthesis (SPPS),

the formation of unsymmetrical disulfide bonds, and its role in immunological studies.

Commercial Availability and Suppliers
Boc-Cys(Npys)-OH is readily available from a variety of chemical suppliers catering to the

research and pharmaceutical industries. The purity and available quantities can vary between

suppliers, and it is recommended to request lot-specific data for critical applications.

Table 1: Prominent Suppliers of Boc-Cys(Npys)-OH
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Supplier Purity CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Sigma-Aldrich ≥99.0% (TLC) 76880-29-0 C₁₃H₁₇N₃O₆S₂ 375.42

Bachem --- --- --- 375.43[1]

Advanced

ChemTech
--- 76880-29-0 --- ---

ChemScene ≥98% 76880-29-0 C₁₃H₁₇N₃O₆S₂ 375.42

Santa Cruz

Biotechnology
--- 76880-29-0 C₁₃H₁₇N₃O₆S₂ 375.42

Dabos --- 76880-29-0 C₁₃H₁₇N₃O₆S₂ 375.43[2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of Boc-Cys(Npys)-OH is essential

for its proper handling, storage, and application in chemical reactions.

Table 2: Key Physicochemical Data for Boc-Cys(Npys)-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://shop.bachem.com/product/4014705/
https://discovery.researcher.life/search/article?doi=10.1111/j.1399-3011.1986.tb03236.x&utm_source=oa.mg&utm_campaign=oa.mg_button&utm_medium=oa.mg_medium&secondary_source=oa.mg_button
https://www.benchchem.com/product/b558590?utm_src=pdf-body
https://www.benchchem.com/product/b558590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance White solid [1]

Melting Point ~160 °C (decomposition)

Optical Activity
[α]20/D −94±5°, c = 1% in

methanol

Storage Temperature 2-8°C ---

Solubility
Soluble in organic solvents like

DMF and NMP
[3]

Stability

Stable in trifluoroacetic acid

(TFA):CH₂Cl₂ (1:1) and

anhydrous hydrogen fluoride

(HF).[2][4] Unstable to

piperidine.[5]

[2][4][5]

Core Applications and Experimental Protocols
Boc-Cys(Npys)-OH is a versatile reagent with primary applications in peptide synthesis,

particularly for the directed formation of disulfide bonds.

Solid-Phase Peptide Synthesis (SPPS)
In SPPS, Boc-Cys(Npys)-OH is a crucial building block for introducing a cysteine residue with

a protected thiol group that can be selectively activated for disulfide bond formation. Due to the

lability of the Npys group to piperidine, it is typically incorporated at the N-terminus of a peptide

synthesized using Fmoc-based chemistry.[5] However, it is fully compatible with Boc-based

SPPS strategies.[6][7]

This protocol outlines the manual coupling of Boc-Cys(Npys)-OH to a resin-bound peptide.

Materials:

Peptidyl resin (25 µmol)

Boc-Cys(Npys)-OH (93.5 mg, 10 equiv.)
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HATU (90.3 mg, 9.5 equiv.)

DIEA (87 µL, 20 equiv.)

N-Methyl-2-pyrrolidone (NMP)

Dichloromethane (DCM)

Procedure:

Wash the 25 µmol of peptidyl resin with 3 mL of NMP.

Prepare a coupling solution by dissolving Boc-Cys(Npys)-OH, HATU, and DIEA in 2.5 mL of

NMP to a final concentration of 100 mM Boc-Cys(Npys)-OH.

Add the coupling solution to the resin and stir the reactor for 4 hours.

Drain the reactor and wash the resin with DCM (3 x 3 mL, 30 s each) and NMP (3 x 3 mL, 30

s each).

Peptidyl Resin Wash with NMP Couple Boc-Cys(Npys)-OH
(HATU, DIEA in NMP) Wash with DCM and NMP Boc-Cys(Npys)-Peptidyl Resin

Click to download full resolution via product page

Figure 1: Workflow for coupling Boc-Cys(Npys)-OH in SPPS.

Formation of Unsymmetrical Disulfide Bonds
A primary application of Boc-Cys(Npys)-OH is the formation of unsymmetrical disulfide bonds.

The Npys group acts as a thiol-activating group, reacting selectively with a free thiol from

another molecule (e.g., a peptide, protein, or small molecule) to form a stable disulfide linkage.

[2][4] This reaction is efficient over a wide pH range.[4]

This protocol describes the reaction between a peptide containing a Cys(Npys) residue and

another peptide with a free cysteine.

Materials:
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Ac-Cys(Npys)-Peptide-NH₂ (e.g., Ac-Cys(Npys)-Gly-Glu(OBzl)-Gln-His(Tos)-His(Tos)-Pro-

Gly-Gly-Gly-Ala-Lys[Z(Cl)]-Gln-Ala-NH₂) (10 µmol)

Ac-Peptide-Cys-NH₂ (e.g., Ac-Gly-Glu(OBzl)-Gln-His(Tos)-His(Tos)-Pro-Gly-Gly-Gly-Ala-Lys-

[Z(Cl)]-Gln-Cys-NH₂) (10 µmol)

1 M Acetic Acid (AcOH)

Procedure:

Dissolve the Cys(Npys)-containing peptide (16 mg, ~10 µmol) and the free thiol-containing

peptide (14 mg, ~10 µmol) in 2.0 mL of 1 M AcOH.

Allow the reaction to proceed for 48 hours at room temperature.

Monitor the reaction progress by analytical HPLC. The reaction is expected to be >90%

complete after 21 hours.

Purify the heterodimeric disulfide product by preparative HPLC.

Peptide-Cys(Npys)

React in 1M AcOH
(Room Temperature, 48h)

Peptide'-SH

Purify by HPLC Peptide-S-S-Peptide'

Click to download full resolution via product page

Figure 2: General workflow for unsymmetrical disulfide bond formation.

Native Chemical Ligation (NCL)
In the field of chemical protein synthesis, Boc-Cys(Npys)-OH can be utilized to introduce an N-

terminal cysteine residue, a prerequisite for native chemical ligation. NCL allows for the

assembly of large proteins from smaller, unprotected peptide fragments.[8] The Cys(Npys)

residue can be converted to a free cysteine on the solid support prior to cleavage or after,

depending on the overall synthetic strategy.
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Identification of T-Cell Epitopes
Boc-Cys(Npys)-OH serves as a valuable reagent for studying thiol-containing T-cell epitopes.

Some epitopes lose their activity when their free thiol groups are irreversibly blocked. By

reacting free cysteines with Boc-Cys(Npys)-OH, a disulfide-like moiety is formed. This

modification protects the cysteine from oxidation while being susceptible to reduction by

antigen-presenting cells, which is necessary for the activity of thiol-dependent T-cell epitopes.

[9]

Problem

Solution

Free Cys in T-cell epitopes
can be irreversibly blocked

or oxidized, leading to inactivation.

Boc-Cys(Npys)-OH (BCNP)

Reacts with free Cys to form a
mixed disulfide.

Protects Cys from oxidation. Disulfide is reducible by
Antigen Presenting Cells (APCs).

Preserves T-cell epitope activity.

Click to download full resolution via product page

Figure 3: Logic for using Boc-Cys(Npys)-OH in T-cell epitope identification.
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Conclusion
Boc-Cys(Npys)-OH is an indispensable tool for chemists and biologists engaged in peptide

and protein research and development. Its commercial availability and well-documented utility

in forming specific disulfide bonds make it a reagent of choice for constructing complex

biomolecules with defined structures and functions. The experimental protocols and workflows

provided in this guide offer a starting point for the successful application of this versatile

compound in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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